3-({5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoyl}amino)-4-methylbenzoic acid

• Molecular Formula: C19H18ClN3O4
• Molecular Weight: 387.8 g/mol
• IUPAC Name: 3-[[5-[(4-chloro-3,5-dimethylpyrazol-1-yl)methyl]furan-2-carbonyl]amino]-4-methylbenzoic acid
• InChI: InChI=1S/C19H18ClN3O4/c1-10-4-5-13(19(25)26)8-15(10)21-18(24)16-7-6-14(27-16)9-23-12(3)17(20)11(2)22-23/h4-8H,9H2,1-3H3,(H,21,24)(H,25,26)
• InChI Key: XIQFUQGOPOZGFP-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)O)NC(=O)C2=CC=C(O2)CN3C(=C(C(=N3)C)Cl)C

Description

3-({5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoyl}amino)-4-methylbenzoic acid is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-({5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoyl}amino)-4-methylbenzoic acid involves the inhibition of various enzymes and pathways that are involved in cancer cell growth and proliferation. The compound has been found to inhibit the activity of histone deacetylases, which play a crucial role in the regulation of gene expression.
Biochemical and Physiological Effects:
Studies have shown that the compound has a range of biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, the induction of apoptosis, and the inhibition of angiogenesis. The compound has also been found to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The compound has several advantages for lab experiments, including its high potency, specificity, and selectivity. However, the compound has limitations, including its poor solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 3-({5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoyl}amino)-4-methylbenzoic acid. These include the development of more efficient synthesis methods, the exploration of its potential applications in drug development and agricultural sciences, and the investigation of its potential as a therapeutic agent for the treatment of various diseases.
In conclusion, 3-({5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoyl}amino)-4-methylbenzoic acid is a chemical compound that has potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its future applications.

Synthesis Methods

The synthesis of 3-({5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoyl}amino)-4-methylbenzoic acid involves a multistep process that includes the reaction of 4-methylbenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 2-furoic acid. The final compound is obtained by reacting the intermediate compound with 4-chloro-3,5-dimethyl-1H-pyrazole.

Scientific Research Applications

The compound has been extensively studied for its potential applications in various fields, including cancer research, drug development, and agricultural sciences. Studies have shown that the compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been found to have potential as a therapeutic agent for the treatment of Alzheimer's disease.